Ethyl 2-(1,3-benzodioxol-5-ylmethyl)piperidine-2-carboxylate hydrochloride

• IUPAC Name: ethyl 2-(1,3-benzodioxol-5-ylmethyl)piperidine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C16H21NO4.ClH/c1-2-19-15(18)16(7-3-4-8-17-16)10-12-5-6-13-14(9-12)21-11-20-13;/h5-6,9,17H,2-4,7-8,10-11H2,1H3;1H
• InChI Key: AOMJMWICUFJDSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCCN1)CC2=CC3=C(C=C2)OCO3.Cl
• Molecular Formula: C16H22ClNO4
• Molecular Weight: 327.80 g/mol

Description

Ethyl 2-(1,3-benzodioxol-5-ylmethyl)piperidine-2-carboxylate hydrochloride is a chemical compound with the molecular formula C16H22ClNO4. It is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular structure of Ethyl 2-(1,3-benzodioxol-5-ylmethyl)piperidine-2-carboxylate hydrochloride is represented by the molecular formula C16H22ClNO4. More detailed structural information may be available in specialized chemical databases or literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of Ethyl 2-(1,3-benzodioxol-5-ylmethyl)piperidine-2-carboxylate hydrochloride are not fully detailed in the search results. Its molecular weight is 327.8 g/mol.

Scientific Research Applications

Synthesis and Chemical Characterization

Ethyl 2-(1,3-benzodioxol-5-ylmethyl)piperidine-2-carboxylate hydrochloride and its derivatives have been synthesized through various chemical reactions, highlighting the versatility of this compound in chemical synthesis. For instance, the synthesis and biological properties of new piperidine substituted benzothiazole derivatives involved reactions leading to compounds with notable antibacterial and antifungal activities (Shafi, Rajesh, & Senthilkumar, 2021). Similarly, the synthesis of 5,8-Diamino-Substituted Pyrano[4″,3″:4′,5′]pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and Pyrimido[4′,5′:4,5]thieno[2,3-c]isoquinolines highlights the compound's role in creating derivatives with potential pharmacological applications (Paronikyan, Dashyan, Minasyan, & Stepanyan, 2016).

Pharmacological Research

Research on allosteric modulation of the cannabinoid CB1 receptor has utilized similar compounds to explore their potential in affecting receptor binding and function, indicating the compound's utility in neuropharmacological studies (Price et al., 2005). Furthermore, the synthesis of Schiff and Mannich bases of isatin derivatives with 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones, involving reactions with ethyl imidate hydrochlorides, suggests applications in creating compounds with varied biological activities (Bekircan & Bektaş, 2008).

Antimicrobial and Antituberculosis Activity

The design and synthesis of thiazole-aminopiperidine hybrid analogues have demonstrated significant activity against Mycobacterium tuberculosis, showcasing the therapeutic potential of derivatives in treating tuberculosis (Jeankumar et al., 2013). Similarly, the antimicrobial activities of synthesized compounds, such as (2Z)-4,6-diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride, against various bacterial strains underscore the compound's relevance in developing new antimicrobial agents (Ovonramwen, Owolabi, & Oviawe, 2019).

Future Directions

While specific future directions for Ethyl 2-(1,3-benzodioxol-5-ylmethyl)piperidine-2-carboxylate hydrochloride are not mentioned in the search results, there is ongoing research into the synthesis and pharmacological applications of piperidine derivatives. This suggests that Ethyl 2-(1,3-benzodioxol-5-ylmethyl)piperidine-2-carboxylate hydrochloride and similar compounds may continue to be areas of interest in pharmaceutical research.